Cas no 321198-93-0 (L-Isovaline, 4-fluoro-)

L-Isovaline, 4-fluoro- structure
L-Isovaline, 4-fluoro- structure
Product Name:L-Isovaline, 4-fluoro-
CAS No:321198-93-0
MF:C5H10FNO2
MW:135.136805057526
CID:301316
PubChem ID:45086583
Update Time:2025-04-19

L-Isovaline, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

    • L-Isovaline, 4-fluoro-
    • L-Isovaline, 4-fluoro- (9CI)
    • (2R)-2-amino-4-fluoro-2-methylbutanoic acid
    • DTXSID50665921
    • 321198-93-0
    • L-Isovaline,4-fluoro-(9ci)
    • 4-Fluoro-D-isovaline
    • AKOS006353004
    • Inchi: 1S/C5H10FNO2/c1-5(7,2-3-6)4(8)9/h2-3,7H2,1H3,(H,8,9)/t5-/m1/s1
    • InChI Key: NJGXDLBWRBRMJD-RXMQYKEDSA-N
    • SMILES: FCC[C@@](C(=O)O)(C)N

Computed Properties

  • Exact Mass: 135.0696
  • Monoisotopic Mass: 135.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
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